Cas no 19780-94-0 (Dimethyl 2-methylhexanedioate)

• Product Name: Dimethyl 2-methylhexanedioate
• CAS No: 19780-94-0
• MF: C₉H₁₆O₄
• MW: 188.220943450928
• MDL: MFCD00025877
• CID: 88119
• PubChem ID: 140596
• Update Time: 2025-04-18

Dimethyl 2-methylhexanedioate Chemical and Physical Properties

Names and Identifiers

• Dimethyl 2-methylhexanedioate
• Dimethyl 2-methyladipate
• 2-methyl-adipic acid dimethyl ester
• 2-Methyl-adipinsaeure-dimethylester
• 2-methyl-hexanedioic acid dimethyl ester
• Dimethyl 2-methylhexane-1,6-dioate
• 2-METHYLADIPIC ACID DIMETHYL ESTER
• Hexanedioic acid, 2-methyl, dimethyl ester
• Pentane-1,4-dicarboxylic acid dimethyl ester
• Dimethyl-2-methyl adipate
• MFCD00025877
• CS-0171979
• Hexanedioic acid, 2-methyl-, 1,6-dimethyl ester
• NWQGXNKQFIEUPY-UHFFFAOYSA-N
• AKOS015998649
• 1,6-dimethyl 2-methylhexanedioate
• DTXSID20941562
• AS-67561
• Dimethyl2-methylhexanedioate
• 19780-94-0
• SCHEMBL579411
• FT-0637900
• DB-044971

• MDL： MFCD00025877
• Inchi： 1S/C9H16O4/c1-7(9(11)13-3)5-4-6-8(10)12-2/h7H,4-6H2,1-3H3
• InChI Key： NWQGXNKQFIEUPY-UHFFFAOYSA-N
• SMILES： O(C)C(C(C)CCCC(=O)OC)=O

Computed Properties

• Exact Mass: 188.10500
• Monoisotopic Mass: 188.105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.2
• Topological Polar Surface Area: 52.6A^2

Experimental Properties

• Color/Form: Liquid
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 219.6±8.0 °C at 760 mmHg
• Flash Point: 97.3±16.9 °C
• Refractive Index: 1.4290
• PSA: 52.60000
• LogP: 1.13880

Dimethyl 2-methylhexanedioate Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264;P270;P301+P312;P330
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters